Cas no 4198-90-7 (4-hydroxy-3,5-dimethylbenzonitrile)
4198-90-7 structure
Product Name:4-hydroxy-3,5-dimethylbenzonitrile
CAS No:4198-90-7
MF:C9H9NO
MW:147.173862218857
MDL:MFCD00221716
CID:44833
PubChem ID:87569187
Update Time:2025-04-18
4-hydroxy-3,5-dimethylbenzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 4-Hydroxy-3,5-dimethylbenzonitrile
- 2,6-Dimethyl-4-cyanophenole
- 3,5-Dimethyl-4-hydroxybenzonitrile
- 2,6-Dimethyl-4-cyanophenol
- 4-Cyano-2,6-dimethylphenol
- 4-Hydroxy-3,5-DiMethyl-Benzonitrile
- 3,5-dimethyl-4-hydroxy benzonitrile
- BENZONITRILE, 3,5-DIMETHYL-4-HYDROXY-
- 4-hydroxy-3,5-dimethylbenzenecarbonitrile
- PubChem11065
- KSC236A8T
- WFYGXOWFEIOHCZ-UHFFFAOYSA-N
- C
- AC-8502
- 3,5-dimethyl-4-hydroxy-benzonitrile
- AC-19781
- FP7F5WF7R4
- A6884
- J-515484
- BP-10033
- 4-Hydroxy-3,5-dimethylbenzonitrile, 98%
- 3,5,-dimethyl-4-hydroxybenzonitrile
- SCHEMBL197918
- BRN 2574734
- SB10009
- D2790
- CS-W020066
- 4-hydroxy-3,5-dimethyl benzonitrile
- MFCD00221716
- UNII-FP7F5WF7R4
- FT-0614672
- BENZONITRILE, 4-HYDROXY-3,5-DIMETHYL-
- PB30622
- PS-4473
- FT-0667461
- NS00077814
- DS-0804
- AM20060814
- DTXSID00194791
- BDBM50458420
- CHEBI:194833
- 3,5-Dimethyl-4-hydroxybenzonitrile, 97%
- FT-0610687
- EN300-91953
- CHEMBL4207620
- 4-hydroxy 3, 5-dimethyl benzonitrile
- 4198-90-7
- AKOS005256952
- 3,5-Dimethyl-4-hydroxybenzonitrile,99%
- benzenecarbonitrile, 4-hydroxy-3,5-dimethyl-
- 4-Hydroxy-3,5-dimethyl-benzonitrile; 2,6-Dimethyl-4-cyanophenol; 4-Cyano-2,6-dimethylphenol; 4-Hydroxy-3,5-dimethylbenzonitrile;
- SY018922
- DB-028298
- 3,5-Dimethyl-4-hydroxybenzonitrile-d8
- 4-hydroxy-3,5-dimethylbenzonitrile
-
- MDL： MFCD00221716
- Inchi： 1S/C9H9NO/c1-6-3-8(5-10)4-7(2)9(6)11/h3-4,11H,1-2H3
- InChI Key： WFYGXOWFEIOHCZ-UHFFFAOYSA-N
- SMILES： OC1C(C)=CC(C#N)=CC=1C
- BRN： 2574734
Computed Properties
- Exact Mass: 147.06800
- Monoisotopic Mass: 147.068414
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 169
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: 1.1
- Topological Polar Surface Area: 44
Experimental Properties
- Color/Form: White powder
- Density: 1.1135 (rough estimate)
- Melting Point: 122.0 to 126.0 deg-C
- Boiling Point: 310.6°C at 760 mmHg
- Flash Point: 141.7℃
- Refractive Index: 1.5290 (estimate)
- PSA: 44.02000
- LogP: 1.88068
- Solubility: Uncertain
4-hydroxy-3,5-dimethylbenzonitrile Security Information
-
Symbol:
- Prompt：warning
- Signal Word：Danger
- Hazard Statement： H302+H312+H332-H315-H319
- Warning Statement： P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P305+P351+P338+P337+P313-P501
- Hazardous Material transportation number：UN 2811 6.1/PG 3
- WGK Germany：3
- Hazard Category Code： 25-36
- Safety Instruction： S26-S45-S36/37
- RTECS：DI4359000
-
Hazardous Material Identification：
- HazardClass：6.1
- Storage Condition：Store at room temperature
- Risk Phrases：R25; R20/21/22; R32
4-hydroxy-3,5-dimethylbenzonitrile Customs Data
- HS CODE：2926909090
- Customs Data：
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
4-hydroxy-3,5-dimethylbenzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 077674-1g |
4-Hydroxy-3,5-dimethylbenzonitrile |
4198-90-7 | 95% | 1g |
￡10.00 | 2022-03-01 | |
| Fluorochem | 077674-10g |
4-Hydroxy-3,5-dimethylbenzonitrile |
4198-90-7 | 95% | 10g |
￡10.00 | 2022-03-01 | |
| Fluorochem | 077674-25g |
4-Hydroxy-3,5-dimethylbenzonitrile |
4198-90-7 | 95% | 25g |
￡15.00 | 2022-03-01 | |
| Fluorochem | 077674-100g |
4-Hydroxy-3,5-dimethylbenzonitrile |
4198-90-7 | 95% | 100g |
￡48.00 | 2022-03-01 | |
| Fluorochem | 077674-500g |
4-Hydroxy-3,5-dimethylbenzonitrile |
4198-90-7 | 95% | 500g |
￡178.00 | 2022-03-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | H136322-25g |
4-hydroxy-3,5-dimethylbenzonitrile |
4198-90-7 | ≥97.0%(GC) | 25g |
¥73.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | H136322-500g |
4-hydroxy-3,5-dimethylbenzonitrile |
4198-90-7 | ≥97.0%(GC) | 500g |
¥1160.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | H136322-5g |
4-hydroxy-3,5-dimethylbenzonitrile |
4198-90-7 | ≥97.0%(GC) | 5g |
¥30.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | H136322-1g |
4-hydroxy-3,5-dimethylbenzonitrile |
4198-90-7 | ≥97.0%(GC) | 1g |
¥29.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | H136322-100g |
4-hydroxy-3,5-dimethylbenzonitrile |
4198-90-7 | ≥97.0%(GC) | 100g |
¥254.90 | 2023-09-02 |
4-hydroxy-3,5-dimethylbenzonitrile Suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:4198-90-7)4-hydroxy-3,5-dimethyl-benzenecarbonitrile
Order Number:LE18784
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:20
Price ($):discuss personally
Email:18501500038@163.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:4198-90-7)4-hydroxy-3,5-dimethyl-benzenecarbonitrile
Order Number:sfd2515
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:33
Price ($):discuss personally
Email:sales2@senfeida.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:4198-90-7)4-hydroxy-3,5-dimethylbenzonitrile
Order Number:A1202540
Stock Status:in Stock
Quantity:500g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 02:48
Price ($):220.0
Email:sales@amadischem.com
4-hydroxy-3,5-dimethylbenzonitrile Related Literature
-
Pintu Maity,Debasish Kundu,Tubai Ghosh,Brindaban C. Ranu Org. Chem. Front. 2018 5 1586
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Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:4198-90-7)4-hydroxy-3,5-dimethyl-benzenecarbonitrile
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Suzhou Senfeida Chemical Co., Ltd
(CAS:4198-90-7)4-hydroxy-3,5-dimethyl-benzenecarbonitrile
Purity:99.9%
Quantity:200kg
Price ($):Inquiry